![molecular formula C11H12N2O6 B1452301 2-{[5-(Methoxycarbonyl)-2-nitrophenyl]-amino}propanoic acid CAS No. 1452523-40-8](/img/structure/B1452301.png)
2-{[5-(Methoxycarbonyl)-2-nitrophenyl]-amino}propanoic acid
Overview
Description
2-(5-(Methoxycarbonyl)-2-nitrophenyl)amino]propanoic acid (2-MNPPA) is an organic acid composed of two nitrogen atoms, two oxygen atoms, one carbon atom, and five hydrogen atoms. It is a derivative of 2-nitrophenol, which is a common intermediate in the synthesis of drugs and other compounds. The acid is used in the synthesis of various compounds, and in scientific research applications. It has a wide range of biochemical and physiological effects, and is used in various laboratory experiments.
Scientific Research Applications
Environmental Science
Lastly, in environmental science, the compound’s reactivity with various environmental factors could be studied. It might be used to detect or neutralize pollutants, or as a part of a system designed to deliver nutrients or other beneficial compounds in a controlled manner to ecosystems.
Each application area leverages the unique chemical structure of 2-{[5-(Methoxycarbonyl)-2-nitrophenyl]-amino}propanoic acid to explore innovative solutions to existing challenges in scientific research. While the current web search did not yield specific studies or results , these applications are based on the general roles that similar compounds play in their respective fields. Further research and experimentation would be necessary to determine the exact mechanisms and efficacy of this compound in these applications.
properties
IUPAC Name |
2-(5-methoxycarbonyl-2-nitroanilino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O6/c1-6(10(14)15)12-8-5-7(11(16)19-2)3-4-9(8)13(17)18/h3-6,12H,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFJUWLJOOCIGLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC1=C(C=CC(=C1)C(=O)OC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[5-(Methoxycarbonyl)-2-nitrophenyl]-amino}propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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